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Compound of Interest

Compound Name: YXL-13

Cat. No.: B11932239 Get Quote

The proper disposal of YXL-13, a laboratory chemical with acute oral toxicity and significant

aquatic toxicity, is crucial for ensuring the safety of laboratory personnel and protecting the

environment. Adherence to established protocols for hazardous waste management is

mandatory. This guide provides step-by-step instructions for the safe handling and disposal of

YXL-13, based on general best practices for chemicals with similar hazard profiles.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for YXL-13 and be fully familiar with its hazards. Always handle YXL-13 in a well-

ventilated area, preferably within a chemical fume hood, and wear appropriate Personal

Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.

Quantitative Data Summary
While detailed physicochemical data for YXL-13 is limited, the available information is

summarized below.
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Property Value Reference

CAS Number 2415981-79-0 [1]

Molecular Weight 343.17 [1]

GHS Hazard Classifications

Acute Toxicity, Oral Category 4 [1]

Acute Aquatic Toxicity Category 1 [1]

Chronic Aquatic Toxicity Category 1 [1]

GHS Hazard Statements

H302 Harmful if swallowed. [1]

H410
Very toxic to aquatic life with

long lasting effects.
[1]

Step-by-Step Disposal Protocol
The following protocol outlines the general procedure for the disposal of YXL-13 waste. This

process is designed to minimize risk and ensure regulatory compliance.

1. Waste Identification and Segregation:

All materials contaminated with YXL-13, including unused product, solutions, contaminated

labware (e.g., pipette tips, vials), and personal protective equipment, must be treated as

hazardous waste.

Do not mix YXL-13 waste with other waste streams unless explicitly permitted by your

institution's Environmental Health & Safety (EH&S) department. Incompatible chemicals can

react violently or produce toxic gases.

2. Waste Containment:

Select a waste container that is compatible with YXL-13. For liquid waste, a high-density

polyethylene (HDPE) or glass container with a secure, screw-top cap is recommended. Solid

waste should be collected in a clearly marked, sealable bag or container.
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The container must be in good condition, with no leaks or cracks.

Never fill a waste container more than 90% full to allow for expansion and prevent spills.

3. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "YXL-13"

The specific hazards: "Acutely Toxic," "Toxic to Aquatic Life"

The date on which waste was first added to the container.

The name of the principal investigator or laboratory contact.

4. Storage of Hazardous Waste:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.

Ensure that the storage area has secondary containment to capture any potential leaks.

Store YXL-13 waste away from incompatible materials.

5. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time (as

per institutional and local regulations), arrange for its collection by your institution's EH&S

department or a certified hazardous waste disposal contractor.

Do not attempt to dispose of YXL-13 down the drain or in the regular trash. Its high aquatic

toxicity can cause significant environmental damage, and improper disposal may lead to

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b11932239?utm_src=pdf-body
https://www.benchchem.com/product/b11932239?utm_src=pdf-body
https://www.benchchem.com/product/b11932239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


regulatory penalties.

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve completing an online form or contacting EH&S directly.

Experimental Protocols for Spills and
Decontamination
In the event of a spill of YXL-13, the following general procedure should be followed:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Secure the Area: Prevent access to the spill area.

Consult the SDS: Refer to the YXL-13 Safety Data Sheet for specific spill cleanup

instructions.

Use a Spill Kit: Wearing appropriate PPE, use a chemical spill kit to absorb the material. For

liquid spills, use an absorbent material like vermiculite or sand. For solid spills, carefully

sweep or scoop the material to avoid creating dust.

Decontaminate: Clean the spill area with a suitable laboratory detergent and water.

Dispose of Cleanup Materials: All materials used for spill cleanup must be collected,

containerized, labeled as hazardous waste, and disposed of according to the procedures

outlined above.

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of YXL-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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